Cas no 1326876-75-8 (2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1326876-75-8
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5323181
• Update Time: 2025-10-31

2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C23H27N3O3/c1-15-5-6-17(11-16(15)2)14-25-9-10-26-20(23(25)27)13-19(24-26)18-7-8-21(28-3)22(12-18)29-4/h5-12,19-20,24H,13-14H2,1-4H3
• InChI Key： AQRQRVFGLAHAIE-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC(=C(C=3)OC)OC)NN2C=CN1CC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• XLogP3: 3.4
• Topological Polar Surface Area: 54

Additional information on 2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

2-(3,4-Dimethoxyphenyl)-5-[(3,4-Dimethylphenyl)methyl]-4H,5H-Pyrazolo[1,5-a]Pyrazin-4-one: A Comprehensive Overview

The compound 2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, with CAS No. 1326876-75-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazinones, which are known for their potential bioactivity and structural diversity. The molecule's unique structure combines two aromatic rings—a 3,4-dimethoxyphenyl group and a 3,4-dimethylphenylmethyl group—attached to a pyrazolopyrazinone core. This combination makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of pyrazolopyrazinones as scaffolds for developing bioactive molecules. The pyrazolo[1,5-a]pyrazine core is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets. The presence of electron-donating groups like methoxy and methyl substituents further enhances the molecule's pharmacokinetic properties. These substituents not only improve solubility but also modulate the compound's activity against various biological targets.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions and cyclization steps. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Ullmann coupling to construct the biaryl linkages within the molecule. The optimization of these reactions has been a focal point in recent studies, with efforts directed toward improving yield and purity. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

In terms of biological activity, this compound has shown potential in several assays. Preclinical studies indicate that it exhibits moderate inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels has been investigated in the context of neurodegenerative diseases. Recent research has focused on understanding the structure-activity relationships (SAR) of this compound to identify key functional groups responsible for its bioactivity.

The application of computational chemistry tools has played a pivotal role in advancing our understanding of this compound's properties. Molecular docking studies have provided insights into how the molecule interacts with target proteins at the atomic level. These studies have revealed that the methoxy groups on the phenyl ring contribute significantly to hydrogen bonding interactions with the target protein's active site. Furthermore, quantum mechanical calculations have been used to predict the compound's electronic properties and stability under physiological conditions.

Despite its promising potential, challenges remain in translating this compound into a clinically viable drug. Issues such as poor oral bioavailability and potential toxicity need to be addressed through further optimization. Researchers are exploring strategies such as prodrug design and nanoparticle encapsulation to enhance its pharmacokinetic profile without compromising its bioactivity.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents an exciting advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.